Cas no 1805838-38-3 (3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one
• CAS No: 1805838-38-3
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4972299
• Update Time: 2025-09-27

3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrClNO3/c10-2-1-9(13)6-3-7(11)5-8(4-6)12(14)15/h3-5H,1-2H2
• InChI Key： SGBZHNOKYUNDCJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one (CAS: 1805838-38-3)

The compound 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one (CAS: 1805838-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo- and nitro-substituted aromatic ketone structure, has shown promising potential in various applications, including drug discovery and organic synthesis. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthetic route using a Friedel-Crafts acylation reaction, followed by bromination. The researchers highlighted the importance of controlling reaction conditions to minimize byproduct formation, achieving a purity of over 98%. This advancement is critical for scaling up production for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have revealed that 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for this compound against selected tyrosine kinases. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors, though further optimization is needed to enhance selectivity and potency.

Additionally, computational modeling studies have provided insights into the molecular interactions of 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one with biological targets. Molecular docking simulations indicate that the bromo and nitro functional groups play crucial roles in binding to active sites, while the ketone moiety contributes to stabilizing interactions. These computational findings align with experimental data and offer a foundation for structure-activity relationship (SAR) studies aimed at designing derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed in future research. Current efforts are focused on derivatization strategies to enhance its drug-like properties while retaining its bioactive core structure. Collaborative research between synthetic chemists and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 3-Bromo-1-(3-chloro-5-nitrophenyl)propan-1-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Recent advancements in its synthesis, biological evaluation, and computational analysis underscore its versatility and potential as a scaffold for further development. Continued research in this area is expected to yield novel insights and potentially new therapeutic agents in the coming years.